Cas no 17948-35-5 ((+)-Isorhoeagenin)

• Product Name: (+)-Isorhoeagenin
• CAS No: 17948-35-5
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 2053389
• PubChem ID: 609840
• Update Time: 2025-04-21

(+)-Isorhoeagenin Chemical and Physical Properties

Names and Identifiers

• (+)-Isorhoeagenin
• NCGC00180546-03!
• ACon1_001400
• 13-methyl-5,7,19,21,25-pentaoxa-13-azahexacyclo[12.11.0.02,10.04,8.015,23.018,22]pentacosa-2,4(8),9,15(23),16,18(22)-hexaen-24-ol
• Isorhoeagenine
• CHEBI:168501
• 6-Methyl-5b,6,7,8,13b,15-hexahydro[1,3]dioxolo[4,5-H][1,3]dioxolo[4',5':7,8]isochromeno[3,4-a][3]benzazepin-15-ol #
• Rhoeagenine
• Rheadan-8-ol, 16-methyl-2,3:10,11-bis[methylenebis(oxy)]-, (8.beta.)-
• BRD-A42749084-001-01-6
• 1,3-Benzodioxole-4,5-dimethanol, .alpha.4-methoxy-.alpha.5-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl)-
• Isorheagenine
• XUYAYNRYVXHNOQ-UHFFFAOYSA-N
• 13-methyl-5,7,19,21,25-pentaoxa-13-azahexacyclo[12.11.0.0^{2,10}.0^{4,8}.0^{15,23}.0^{18,22}]pentacosa-2,4(8),9,15,17,22-hexaen-24-ol
• DTXSID601103758
• 17948-35-5
• (5bR,13bS,15R)-5b,6,7,8,13b,15-Hexahydro-6-methyl[1,3]dioxolo[4,5-h]-1,3-dioxolo[7,8][2]benzopyrano[3,4-a][3]benzazepin-15-ol

• Inchi： 1S/C20H19NO6/c1-21-5-4-10-6-14-15(25-8-24-14)7-12(10)18-17(21)11-2-3-13-19(26-9-23-13)16(11)20(22)27-18/h2-3,6-7,17-18,20,22H,4-5,8-9H2,1H3
• InChI Key： XUYAYNRYVXHNOQ-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C(C=CC=2C2C1C1C=C4C(=CC=1CCN2C)OCO4)OCO3)O

Computed Properties

• Exact Mass: 369.12123733g/mol
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Rhoeadine alkaloids Rhoeadine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Rhoeadine alkaloids